sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate

• IUPAC Name: sodium;4-hydroxy-3,6,6-trimethyl-5,7-dihydro-4H-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C12H16O4.Na/c1-6-9-7(13)4-12(2,3)5-8(9)16-10(6)11(14)15;/h7,13H,4-5H2,1-3H3,(H,14,15);/q;+1/p-1
• InChI Key: YIWXUMWNLAEBDR-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(OC2=C1C(CC(C2)(C)C)O)C(=O)[O-].[Na+]
• Molecular Formula: C12H15NaO4
• Molecular Weight: 246.23 g/mol

Description

Sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate, also known as sodium carboxymethyl ether, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is widely used in various fields, including biomedical research, drug delivery, and food industry.

Scientific Research Applications

Sodium carboxymethyl ether has numerous applications in scientific research. One of the most significant applications is its use as a drug delivery agent. This compound can be used to deliver drugs to specific target cells or tissues, which can increase the efficacy of the drug and reduce its side effects. Sodium carboxymethyl ether can also be used as a stabilizer in pharmaceutical formulations, which can improve the shelf life of the drug.
Another important application of sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether is in the food industry. This compound is used as a thickener and stabilizer in various food products, including ice cream, salad dressings, and sauces. Sodium carboxymethyl ether can also be used as a preservative in food products, which can increase their shelf life.

Mechanism of Action

The mechanism of action of sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether is not fully understood. However, it is believed that this compound works by binding to specific receptors on the surface of cells, which can trigger various biochemical and physiological responses.
Biochemical and Physiological Effects:
Sodium carboxymethyl ether has been shown to have numerous biochemical and physiological effects. This compound can modulate the activity of various enzymes and proteins, which can affect cell signaling pathways and gene expression. Sodium carboxymethyl ether can also regulate the release of cytokines and other inflammatory mediators, which can affect immune responses.

Advantages and Limitations for Lab Experiments

Sodium carboxymethyl ether has several advantages for lab experiments. This compound is relatively inexpensive and easy to synthesize, which makes it an attractive option for researchers. Sodium carboxymethyl ether is also stable under a wide range of conditions, which makes it easy to handle and store.
However, there are also some limitations to the use of sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether in lab experiments. This compound can be toxic at high concentrations, which can affect the viability of cells and tissues. Sodium carboxymethyl ether can also interfere with some biochemical assays, which can affect the accuracy of the results.

Future Directions

There are several future directions for research on sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether. One area of research is the development of new drug delivery systems using this compound. Researchers are exploring the use of sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether in targeted drug delivery to improve the efficacy of cancer treatments and other therapies.
Another area of research is the use of sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether in tissue engineering. This compound has been shown to promote cell adhesion and proliferation, which can be useful in the development of new tissue engineering strategies.
Conclusion:
Sodium carboxymethyl ether is a versatile compound with numerous applications in scientific research. This compound has unique properties that make it an attractive option for drug delivery, food industry, and other fields. While there are some limitations to the use of sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether in lab experiments, its advantages make it a valuable tool for researchers. Future research on this compound is likely to uncover new applications and potential benefits.

Synthesis Methods

Sodium carboxymethyl ether can be synthesized by the reaction of 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylic acid with sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate hydroxide. This reaction results in the formation of sodium 4-hydroxy-3,6,6-trimethyl-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate carboxymethyl ether, which is a white crystalline powder.